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Compound of Interest

Compound Name: 8-Hydroxyamoxapine

Cat. No.: B025638 Get Quote

In-Depth Technical Guide: 8-Hydroxyamoxapine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 8-Hydroxyamoxapine, an active

metabolite of the tetracyclic antidepressant amoxapine. This document consolidates key

chemical, physical, and pharmacological data, detailed experimental protocols, and an

exploration of its mechanism of action for professionals engaged in drug research and

development.

Core Compound Data
8-Hydroxyamoxapine is a critical component in understanding the overall pharmacological

profile of amoxapine. Its chemical and physical properties are summarized below.
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Property Value Source

CAS Number 61443-78-5 [1][2][3][4][5]

Molecular Weight 329.78 g/mol [2][3][4]

Molecular Formula C₁₇H₁₆ClN₃O₂ [3][4][5][6]

IUPAC Name
2-chloro-11-(1-piperazinyl)-

dibenz[b,f][1][7]oxazepin-8-ol
[1][2]

Synonyms
8-OHAMX, 8-

Hydroxynorloxapine
[6]

Melting Point 242-247°C [3]

Appearance
Pale Beige to Pale Yellow

Solid
[3]

Solubility
Slightly soluble in DMSO and

Methanol (with heating)
[1][3]

Storage -20°C Freezer [3]

Pharmacological Profile
8-Hydroxyamoxapine is an active metabolite of amoxapine and contributes significantly to its

therapeutic effects.[8] It functions as a serotonin-norepinephrine reuptake inhibitor (SNRI), with

a more pronounced inhibitory action on serotonin reuptake compared to its parent compound,

amoxapine.[8][9] This modulation of serotonergic and noradrenergic neurotransmission is

central to its antidepressant activity.

Experimental Protocols
A critical aspect of research and development is the ability to accurately quantify and analyze

compounds of interest. High-Performance Liquid Chromatography (HPLC) is a widely used

technique for the determination of 8-Hydroxyamoxapine in biological matrices.

Quantification of 8-Hydroxyamoxapine in Human Plasma
by HPLC
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This protocol provides a general framework for the analysis of 8-Hydroxyamoxapine in

plasma samples. Researchers should optimize the parameters based on their specific

instrumentation and requirements.

Objective: To determine the concentration of 8-Hydroxyamoxapine in human plasma samples.

Materials:

High-Performance Liquid Chromatography (HPLC) system with UV or fluorescence detector

C18 reverse-phase column

Acetonitrile (HPLC grade)

Phosphate buffer

Internal standard (e.g., a structurally similar compound not present in the sample)

Plasma samples

Solid-phase extraction (SPE) cartridges or liquid-liquid extraction solvents

Procedure:

Sample Preparation (Liquid-Liquid Extraction):

1. To 1 mL of plasma, add a known amount of the internal standard.

2. Add an appropriate volume of a suitable organic solvent (e.g., a mixture of heptane and

isoamyl alcohol).

3. Vortex the mixture for 1-2 minutes to ensure thorough mixing.

4. Centrifuge at approximately 3000 rpm for 10 minutes to separate the organic and aqueous

layers.

5. Transfer the organic layer to a clean tube.

6. Evaporate the solvent to dryness under a gentle stream of nitrogen.
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7. Reconstitute the residue in the mobile phase.

Chromatographic Conditions:

Mobile Phase: A mixture of acetonitrile and phosphate buffer (e.g., 30:70 v/v), pH adjusted.

The exact ratio should be optimized for best separation.

Flow Rate: Typically 1.0 - 1.5 mL/min.

Column Temperature: Ambient or controlled (e.g., 30°C).

Injection Volume: 20 - 100 µL.

Detection: UV detection at a wavelength determined by the absorbance maximum of 8-
Hydroxyamoxapine, or fluorescence detection with appropriate excitation and emission

wavelengths for enhanced sensitivity.

Data Analysis:

1. Construct a calibration curve by plotting the peak area ratio of 8-Hydroxyamoxapine to

the internal standard against the concentration of the calibrators.

2. Determine the concentration of 8-Hydroxyamoxapine in the plasma samples by

interpolating their peak area ratios from the calibration curve.

Signaling and Workflow Diagrams
To visualize the processes involved in the study of 8-Hydroxyamoxapine, the following

diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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